Cas no 1704065-03-1 (4-(6-Iodopyrimidin-4-yl)morpholine)

• Product Name: 4-(6-Iodopyrimidin-4-yl)morpholine
• CAS No: 1704065-03-1
• MF: C₈H₁₀IN₃O
• MW: 291.088973522186
• MDL: MFCD28400200
• CID: 4703261
• Update Time: 2025-07-21

4-(6-Iodopyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-iodopyrimidin-4-yl)morpholine
• FCH3790641
• AM87760
• 4-(6-Iodopyrimidin-4-yl)morpholine

• MDL： MFCD28400200
• Inchi： 1S/C8H10IN3O/c9-7-5-8(11-6-10-7)12-1-3-13-4-2-12/h5-6H,1-4H2
• InChI Key： SEJSHWVKEQPOEX-UHFFFAOYSA-N
• SMILES： IC1=CC(=NC=N1)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 38.2

Additional information on 4-(6-Iodopyrimidin-4-yl)morpholine

Professional Introduction to 4-(6-Iodopyrimidin-4-yl)morpholine (CAS No. 1704065-03-1)

4-(6-Iodopyrimidin-4-yl)morpholine, with the chemical identifier CAS No. 1704065-03-1, is a significant compound in the realm of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The morpholine moiety, combined with the iodopyrimidine ring system, presents a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 4-(6-Iodopyrimidin-4-yl)morpholine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The presence of the iodine atom on the pyrimidine ring enhances its reactivity, making it an attractive intermediate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural features of 4-(6-Iodopyrimidin-4-yl)morpholine make it a promising candidate for investigating its interactions with biological targets. For instance, studies have explored its potential as an inhibitor in kinases and other enzymes involved in cancer progression. The morpholine ring can serve as a hydrogen bond acceptor, while the iodopyrimidine moiety can engage in π-stacking interactions with aromatic residues in protein active sites.

One of the most compelling aspects of 4-(6-Iodopyrimidin-4-yl)morpholine is its adaptability in medicinal chemistry. Researchers have leveraged its scaffold to develop derivatives with enhanced pharmacological properties. For example, modifications at the morpholine nitrogen or the pyrimidine ring have led to compounds with improved solubility, bioavailability, and metabolic stability. These advancements underscore the importance of this compound as a building block in drug discovery.

The iodine substituent on the pyrimidine ring also opens up possibilities for radiolabeling techniques, which are crucial for diagnostic imaging and therapeutic applications. By incorporating radioisotopes such as iodine-125 or iodine-131, researchers can create labeled versions of 4-(6-Iodopyrimidin-4-yl)morpholine for use in positron emission tomography (PET) scans or other imaging modalities. This capability is particularly valuable in oncology, where precise localization of tumors is essential for accurate diagnosis and treatment planning.

The growing interest in fragment-based drug design has also highlighted the utility of 4-(6-Iodopyrimidin-4-yl)morpholine. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with moderate affinity. These fragments can then be optimized through iterative cycles of linking, modifying, and functionalizing to produce high-affinity inhibitors. The structural simplicity and reactivity of CAS No. 1704065-03-1 make it an ideal candidate for such strategies.

In conclusion, 4-(6-Iodopyrimidin-4-yl)morpholine (CAS No. 1704065-03-1) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features and reactivity profile position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new biological targets and innovative synthetic methodologies, the potential uses of this compound are likely to expand further, solidifying its role as a cornerstone in modern drug discovery efforts.